Cas no 1883-81-4 (1-Aziridineacrylicacid, ethyl ester, (E)- (8CI))

• Product Name: 1-Aziridineacrylicacid, ethyl ester, (E)- (8CI)
• CAS No: 1883-81-4
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 228130
• PubChem ID: 5380226
• Update Time: 2025-04-19

1-Aziridineacrylicacid, ethyl ester, (E)- (8CI) Chemical and Physical Properties

Names and Identifiers

• 1-Aziridineacrylicacid, ethyl ester, (E)- (8CI)
• ethyl (E)-3-(aziridin-1-yl)prop-2-enoate
• 1-AZIRIDINEACRYLIC ACID, ETHYL ESTER
• AC1NTFSE
• AC1Q648B
• Acrylic acid, 3-(1-aziridinyl)-, ethyl ester
• LS-23195
• NSC89946
• trans-Aziridin-acrylsaeure-ethylester
• NSC-89946
• 1883-81-4
• 50868-08-1
• beta-(1-Aziridine)acrylic acid, ethyl ester

• Inchi： 1S/C7H11NO2/c1-2-10-7(9)3-4-8-5-6-8/h3-4H,2,5-6H2,1H3/b4-3+
• InChI Key： OICDJJATTQWQLV-ONEGZZNKSA-N
• SMILES： O(CC)C(/C=C/N1CC1)=O

Computed Properties

• Exact Mass: 141.07903
• Monoisotopic Mass: 141.078979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3
• XLogP3: 0.6

Experimental Properties

• PSA: 29.31
• LogP: 0.31670